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Compound of Interest

Compound Name: 2-Chloro-4-fluoropyridine

Cat. No.: B1362352 Get Quote

2-Chloro-4-fluoropyridine (CAS No: 34941-91-8) is a halogenated pyridine derivative that

serves as a key building block in the synthesis of complex organic molecules.[1] Its utility is

particularly notable in the pharmaceutical and agrochemical industries, where it functions as a

versatile intermediate.[1] However, the same chemical reactivity that makes it valuable also

necessitates a thorough understanding of its potential hazards.

This guide provides an in-depth analysis of the hazard profile of 2-Chloro-4-fluoropyridine
according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS). As drug development professionals and researchers, a comprehensive grasp of GHS

classifications is not merely a regulatory formality but a cornerstone of laboratory safety,

enabling accurate risk assessment, the implementation of appropriate engineering controls,

and the correct use of personal protective equipment (PPE). This document moves beyond a

simple recitation of data to explain the scientific basis for each classification, empowering users

to handle this chemical with the highest degree of safety and confidence.

Executive Summary: GHS Hazard Profile
2-Chloro-4-fluoropyridine is a hazardous chemical with significant acute toxicity, flammability,

and irritant properties. The primary hazards are summarized below.
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Hazard Class GHS Category Hazard Statement Pictogram

Flammable Liquids Category 3
H226: Flammable

liquid and vapor

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin

Acute Toxicity,

Inhalation
Category 3 H331: Toxic if inhaled

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation

STOT - Single

Exposure
Category 3

H335: May cause

respiratory irritation

Note: Some suppliers may classify this substance with H318 (Causes serious eye damage),

which would necessitate the Corrosion pictogram. Users must always consult the specific

Safety Data Sheet (SDS) from their supplier.[2]

Part 1: Physicochemical Hazards Analysis
The primary physical hazard associated with 2-Chloro-4-fluoropyridine is its flammability.

Classification: Flammable Liquid, Category 3 (H226)

The GHS criteria for flammable liquids are based on the substance's flash point and boiling

point. The flash point is the lowest temperature at which a liquid can form an ignitable mixture

in air.

Causality of Classification: 2-Chloro-4-fluoropyridine has a flash point of 54 °C (129.2 °F)

and a boiling point of 140 °C (284 °F).[2][3] According to GHS, a liquid with a flash point ≥ 23
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°C and ≤ 60 °C is classified as a Category 3 Flammable Liquid. This classification mandates

specific storage and handling protocols to mitigate fire risk.

Table 1: Relevant Physicochemical Properties[2][3][4]

Property Value
Significance for GHS
Classification

CAS Number 34941-91-8 Unique chemical identifier.

Molecular Formula C₅H₃ClFN
Defines the elemental

composition.

Molecular Weight 131.53 g/mol
Relevant for stoichiometric

calculations.

Appearance
Colorless to almost colorless

clear liquid

Physical state at standard

conditions.

Boiling Point 140 °C @ 760 mmHg

Used in conjunction with flash

point for flammability

classification.

Flash Point 54 °C

Primary determinant for

Flammable Liquid, Category 3

classification.

Density ~1.3 g/cm³
Indicates it is denser than

water.

Field-Proven Insights: The flash point of 54 °C means that even at temperatures achievable on

a warm day or near heated equipment, the substance can release enough vapor to form a

flammable mixture with air. Therefore, it is imperative to keep it away from all ignition sources,

including heat, sparks, open flames, and hot surfaces, and to use non-sparking tools during

handling.[1]

Part 2: Health Hazards Deep Dive
2-Chloro-4-fluoropyridine presents significant health hazards, primarily through acute toxicity

and irritation.
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Acute Toxicity: A Multi-Route Threat
This substance is classified as Toxic (Category 3) via oral, dermal, and inhalation routes.[2] It is

crucial to understand that Category 3 denotes a higher level of toxicity than Category 4

("Harmful"). This distinction is critical for risk assessment and selection of PPE.

H301: Toxic if swallowed

H311: Toxic in contact with skin

H331: Toxic if inhaled

Expertise & Experience: The triple classification for acute toxicity underscores that all routes of

exposure are hazardous. The high vapor pressure suggested by its boiling point and

flammability indicates a significant inhalation risk, making handling in a well-ventilated area,

preferably a chemical fume hood, mandatory.[1] Dermal absorption is also a critical risk;

therefore, selection of appropriate chemical-resistant gloves (e.g., nitrile or neoprene) and

protective clothing is non-negotiable.[1]

Skin and Eye Irritation
H315: Causes skin irritation (Category 2): This classification indicates that direct contact can

cause inflammation, redness, and discomfort. Prolonged contact should be avoided, and any

contaminated skin should be washed immediately and thoroughly with water.[2]

H319: Causes serious eye irritation (Category 2): Direct contact with the liquid or its vapors

can cause significant, but reversible, eye irritation.[2][5]

Trustworthiness & Data Variation: It is noteworthy that while many suppliers classify this

chemical with H319, some use H318: Causes serious eye damage (Category 1).[3] The

distinction is critical: H319 implies reversible effects within 21 days, whereas H318 indicates a

risk of irreversible damage or serious physical decay of vision. This discrepancy highlights the

importance of a self-validating safety system: always adhere to the classification on the

manufacturer's supplied SDS. The more conservative classification (H318) would mandate the

GHS05 Corrosion pictogram and require more stringent eye protection, such as a face shield in

addition to safety goggles.
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Specific Target Organ Toxicity (STOT) - Single Exposure
H335: May cause respiratory irritation (Category 3): Inhalation of vapors may lead to irritation

of the nose, throat, and lungs.[2][5] This classification reinforces the need for robust

engineering controls like fume hoods to minimize vapor concentrations in the breathing zone

of researchers.[1]

Table 2: Summary of GHS Health Hazard Classifications

Hazard Class GHS Category
Hazard
Statement(s)

Key
Considerations

Acute Toxicity Category 3 H301, H311, H331

All routes of exposure

are significant.

Requires stringent

containment.

Skin Irritation Category 2 H315 Avoid all skin contact.

Eye Irritation Category 2 H319 (or H318)

Vapors and liquid are

hazardous to eyes.

Potential for serious

damage.

STOT - Single Category 3 H335

Inhalation hazard;

may irritate the

respiratory system.

Part 3: Environmental Hazards Assessment
Based on currently available and aggregated public data, 2-Chloro-4-fluoropyridine is not

formally classified for environmental hazards under GHS. Safety data sheets note that it

contains no substances known to be hazardous to the environment.[6] However, the absence

of a classification does not equate to an absence of risk. Halogenated organic compounds can

be persistent and toxic to aquatic life.

Authoritative Grounding: As a matter of sound scientific practice and regulatory compliance, the

substance should not be released into the environment.[1][6] Disposal of 2-Chloro-4-
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fluoropyridine and any contaminated materials must be conducted in accordance with all

local, regional, and national environmental regulations.[1]

Part 4: GHS Labeling and Practical Application
A compliant GHS label synthesizes the hazard information into a clear, at-a-glance format.

Table 3: Complete GHS Label Elements for 2-Chloro-4-fluoropyridine

Element Description

Product Identifier 2-Chloro-4-fluoropyridine, CAS: 34941-91-8

Signal Word Danger[2]

Hazard Pictograms

Hazard Statements

H226: Flammable liquid and vapor. H301: Toxic

if swallowed. H311: Toxic in contact with skin.

H331: Toxic if inhaled. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

Prevention: P210, P261, P270, P280, P264,

P271[2] Response: P301+P310,

P303+P361+P353, P304+P340,

P305+P351+P338, P311[2][6] Storage:

P403+P233, P405[2][6] Disposal: P501[3]

Experimental Protocol: Safe Handling Workflow
Risk Assessment: Before any work, review the supplier's SDS. Identify the quantities to be

used and the specific manipulations (e.g., heating, transferring).

Engineering Controls: All work must be performed in a certified chemical fume hood to

control inhalation exposure. Ensure a safety shower and eyewash station are immediately

accessible.

Personal Protective Equipment (PPE):
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Check

breakthrough times.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Body Protection: Wear a flame-resistant lab coat and appropriate protective clothing.

Operational Safety:

Ground and bond containers during transfer to prevent static discharge.

Use only non-sparking tools.

Keep away from all ignition sources.[1]

Waste Disposal: Collect all waste in a designated, properly labeled hazardous waste

container for disposal by trained personnel according to institutional and environmental

regulations.

Part 5: Methodological Considerations in Hazard
Classification
The GHS classification for any chemical is not arbitrary; it is derived from a rigorous evaluation

of scientific data. The diagram below illustrates the logical workflow for assigning a GHS

classification to a substance like 2-Chloro-4-fluoropyridine.
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Step 1: Data Collection

Step 2: Hazard Evaluation

Step 3: Hazard Communication

Gather Substance Data

Physicochemical Properties
(e.g., Flash Point, BP)

Toxicological Data
(e.g., LD50, Irritation Studies)

Environmental Fate Data
(e.g., Aquatic Toxicity)

Compare Data to GHS Criteria

Assign Hazard Classes
& Categories

Generate Label Elements

Select Pictograms Determine Signal Word Assign H-Statements Assign P-Statements Compile Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: GHS Classification Workflow from Data to Label.
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This workflow emphasizes that the foundation of GHS is empirical data. The classification of 2-
Chloro-4-fluoropyridine as a "Flammable Liquid, Category 3" is a direct consequence of its

measured flash point falling within the range defined by the GHS standards. Similarly, health

hazard classifications are derived from toxicological studies.

Conclusion
The GHS classification of 2-Chloro-4-fluoropyridine identifies it as a flammable liquid that is

acutely toxic by all routes of exposure and causes significant skin, eye, and respiratory

irritation. This detailed hazard profile is essential for establishing safe handling procedures,

which must include the use of robust engineering controls like fume hoods, appropriate PPE,

and strict avoidance of ignition sources. By understanding the scientific basis for each hazard

classification, researchers and drug development professionals can effectively manage the

risks associated with this valuable chemical intermediate, ensuring both personal safety and

regulatory compliance. Always prioritize the Safety Data Sheet provided by your specific

supplier as the ultimate source of truth for handling and safety information.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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